Cas no 176050-48-9 (Zerumin A)

• Product Name: Zerumin A
• CAS No: 176050-48-9
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 2087121
• PubChem ID: 10781840
• Update Time: 2025-04-21

Zerumin A Chemical and Physical Properties

Names and Identifiers

• Zerumin A
• (+)-Zerumin A
• CHEMBL459193
• DTXSID501317594
• AKOS040735558
• FS-7979
• 176050-48-9
• (Z)-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-formylpent-3-enoic acid
• BDBM50429856
• CHEMBL2332435
• (Z)-5-((1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl)-3-formylpent-3-enoic acid

• Inchi： 1S/C20H30O3/c1-14-6-9-17-19(2,3)10-5-11-20(17,4)16(14)8-7-15(13-21)12-18(22)23/h7,13,16-17H,1,5-6,8-12H2,2-4H3,(H,22,23)/b15-7-/t16-,17-,20+/m0/s1
• InChI Key： ZAWWSYIDZKWRAI-DTFKRFDDSA-N
• SMILES： O=C/C(/CC(=O)O)=C\C[C@H]1C(=C)CC[C@H]2C(C)(C)CCC[C@@]21C

Computed Properties

• Exact Mass: 318.21949481g/mol
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids